4,4'-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol)

• CAS No.: 925246-57-7
• Molecular Formula: C25H29NO2
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 4-[[4-(dimethylamino)phenyl]-(4-hydroxy-3,5-dimethylphenyl)methyl]-2,6-dimethylphenol
• InChI: InChI=1S/C25H29NO2/c1-15-11-20(12-16(2)24(15)27)23(19-7-9-22(10-8-19)26(5)6)21-13-17(3)25(28)18(4)14-21/h7-14,23,27-28H,1-6H3
• InChI Key: TUISYECMUVDEFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C(C2=CC=C(C=C2)N(C)C)C3=CC(=C(C(=C3)C)O)C

Description

4,4’-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol) is a complex organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of dimethylamino groups and dimethylphenol groups, which contribute to its reactivity and applications in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol) typically involves the reaction of 4-(dimethylamino)benzaldehyde with 2,6-dimethylphenol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring consistent quality and efficiency. The use of advanced purification techniques, such as crystallization and chromatography, further enhances the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4,4’-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in electrophilic and nucleophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions include quinone derivatives, amine derivatives, and various substituted phenol compounds. These products have distinct properties and applications in different fields .

Scientific Research Applications

4,4’-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol) has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: It is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 4,4’-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol) involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4,4’-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol) include:

• 4,4’-Methylenebis(2,6-dimethylphenol)
• 4,4’-Methylenebis(N,N-dimethylaniline)
• 4,4’-Bis(dimethylamino)benzophenone

Uniqueness

What sets 4,4’-{[4-(Dimethylamino)phenyl]methylene}bis(2,6-dimethylphenol) apart from these similar compounds is its unique combination of dimethylamino and dimethylphenol groups. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry .